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molecular formula C13H11Cl2N3O B8572042 2-[(2,5-Dichloro-4-pyridinyl)amino]-N-methylbenzamide

2-[(2,5-Dichloro-4-pyridinyl)amino]-N-methylbenzamide

Cat. No. B8572042
M. Wt: 296.15 g/mol
InChI Key: BTYUDXQEYQNBKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Palladium(II) acetate (0.098 g, 0.44 mmol) was added to 2,5-dichloro-4-iodopyridine (3 g, 10.95 mmol), 2-amino-N-methylbenzamide (1.645 g, 10.95 mmol), Cesium carbonate (7.14 g, 21.91 mmol) and 9,9-Dimethyl-4,5-bis(diphenylphosphino)xanthene (0.380 g, 0.66 mmol) in dioxane (150 mL) under nitrogen. The resulting suspension was stirred at 80 °C for 18 hours. The reaction mixture was filtered and the filtrate was evaporated to dryness. The crude residue was triturated with DCM to give a solid which was collected by filtration and dried under vacuum to give 2-(2,5-dichloropyridin-4-ylamino)-N-methylbenzamide (1.58 g, 49 %) as a tan solid, LCMS indicated 87% pure. This was purified by flash silica chromatography, elution gradient 0 to 5% MeOH in DCM. Pure fractions were evaporated to dryness to afford 2-(2,5-dichloropyridin-4-ylamino)-N-methylbenzamide (1.040 g, 32.1 %) as a yellow solid.
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.0219 mol
Type
reagent
Reaction Step One
Name
C1COCCO1
Quantity
0.15 L
Type
solvent
Reaction Step Two
Name
CNC(=O)C1=CC=CC=C1N
Quantity
0.011 mol
Type
reactant
Reaction Step Three
Name
C1=C(C(=CN=C1Cl)Cl)I
Quantity
0.011 mol
Type
reactant
Reaction Step Four
Name
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C1C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)C
Quantity
0.000657 mol
Type
catalyst
Reaction Step Five
Name
CC(=O)O.CC(=O)O.[Pd]
Quantity
0.000438 mol
Type
catalyst
Reaction Step Five
Name
CNC(=O)C1=CC=CC=C1NC2=CC(=NC=C2Cl)Cl
Yield
32.06%

Identifiers

CUSTOM
33
reaction index
NAME
1.3.4 [N-arylation with Ar-X] Iodo Buchwald-Hartwig amination
reaction type

Inputs

Step One
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.0219 mol
Type
reagent
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Step Two
Name
C1COCCO1
Quantity
0.15 L
Type
solvent
Smiles
C1COCCO1
Step Three
Name
CNC(=O)C1=CC=CC=C1N
Quantity
0.011 mol
Type
reactant
Smiles
CNC(=O)C1=CC=CC=C1N
Step Four
Name
C1=C(C(=CN=C1Cl)Cl)I
Quantity
0.011 mol
Type
reactant
Smiles
C1=C(C(=CN=C1Cl)Cl)I
Step Five
Name
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C1C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)C
Quantity
0.000657 mol
Type
catalyst
Smiles
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C1C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)C
Name
CC(=O)O.CC(=O)O.[Pd]
Quantity
0.000438 mol
Type
catalyst
Smiles
CC(=O)O.CC(=O)O.[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 (± 10) °C
Other

Outcomes

Product
Name
CNC(=O)C1=CC=CC=C1NC2=CC(=NC=C2Cl)Cl
Type
product
Smiles
CNC(=O)C1=CC=CC=C1NC2=CC(=NC=C2Cl)Cl
Measurements
Type Value Analysis
YIELD 32.06%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.